NMS-873
NMS-873
NMS-873 is a potent, allosteric and specific VCP inhibitor (also known as p97 inhibitor) with IC50 of 30 nM. NMS-873 activated the unfolded protein response, interfered with autophagy and induced cancer cell death. The consistent pattern of cancer cell killing by covalent and allosteric inhibitors provided critical validation of VCP as a cancer target.
Brand Name:
Vulcanchem
CAS No.:
1418013-75-8
VCID:
VC0549107
InChI:
InChI=1S/C27H28N4O3S2/c1-19-16-22(11-14-25(19)20-9-12-24(13-10-20)36(2,32)33)34-18-26-29-30-27(35-23-7-3-4-8-23)31(26)21-6-5-15-28-17-21/h5-6,9-17,23H,3-4,7-8,18H2,1-2H3
SMILES:
CC1=C(C=CC(=C1)OCC2=NN=C(N2C3=CN=CC=C3)SC4CCCC4)C5=CC=C(C=C5)S(=O)(=O)C
Molecular Formula:
C27H28N4O3S2
Molecular Weight:
520.7 g/mol
NMS-873
CAS No.: 1418013-75-8
Cat. No.: VC0549107
Molecular Formula: C27H28N4O3S2
Molecular Weight: 520.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | NMS-873 is a potent, allosteric and specific VCP inhibitor (also known as p97 inhibitor) with IC50 of 30 nM. NMS-873 activated the unfolded protein response, interfered with autophagy and induced cancer cell death. The consistent pattern of cancer cell killing by covalent and allosteric inhibitors provided critical validation of VCP as a cancer target. |
|---|---|
| CAS No. | 1418013-75-8 |
| Molecular Formula | C27H28N4O3S2 |
| Molecular Weight | 520.7 g/mol |
| IUPAC Name | 3-[3-cyclopentylsulfanyl-5-[[3-methyl-4-(4-methylsulfonylphenyl)phenoxy]methyl]-1,2,4-triazol-4-yl]pyridine |
| Standard InChI | InChI=1S/C27H28N4O3S2/c1-19-16-22(11-14-25(19)20-9-12-24(13-10-20)36(2,32)33)34-18-26-29-30-27(35-23-7-3-4-8-23)31(26)21-6-5-15-28-17-21/h5-6,9-17,23H,3-4,7-8,18H2,1-2H3 |
| Standard InChI Key | UJGTUKMAJVCBIS-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)OCC2=NN=C(N2C3=CN=CC=C3)SC4CCCC4)C5=CC=C(C=C5)S(=O)(=O)C |
| Canonical SMILES | CC1=C(C=CC(=C1)OCC2=NN=C(N2C3=CN=CC=C3)SC4CCCC4)C5=CC=C(C=C5)S(=O)(=O)C |
| Appearance | white solid powder |
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